(3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide
Description
(3AS,8aS)-2,2-Dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide is a phosphorus-containing heterocyclic compound characterized by a rigid bicyclic framework with four naphthalen-2-yl substituents. Its molecular formula is C₄₇H₃₇O₆P, with a molecular weight of 728.76 .
Properties
Molecular Formula |
C47H36O5P+ |
|---|---|
Molecular Weight |
711.8 g/mol |
IUPAC Name |
(3aS,8aS)-2,2-dimethyl-4,4,8,8-tetranaphthalen-2-yl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide |
InChI |
InChI=1S/C47H36O5P/c1-45(2)49-43-44(50-45)47(41-25-21-33-13-5-9-17-37(33)29-41,42-26-22-34-14-6-10-18-38(34)30-42)52-53(48)51-46(43,39-23-19-31-11-3-7-15-35(31)27-39)40-24-20-32-12-4-8-16-36(32)28-40/h3-30,43-44H,1-2H3/q+1/t43-,44-/m0/s1 |
InChI Key |
OSRNTCZSRMDHMK-CXNSMIOJSA-N |
Isomeric SMILES |
CC1(O[C@H]2[C@H](O1)C(O[P+](=O)OC2(C3=CC4=CC=CC=C4C=C3)C5=CC6=CC=CC=C6C=C5)(C7=CC8=CC=CC=C8C=C7)C9=CC1=CC=CC=C1C=C9)C |
Canonical SMILES |
CC1(OC2C(O1)C(O[P+](=O)OC2(C3=CC4=CC=CC=C4C=C3)C5=CC6=CC=CC=C6C=C5)(C7=CC8=CC=CC=C8C=C7)C9=CC1=CC=CC=C1C=C9)C |
Origin of Product |
United States |
Biological Activity
(3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide is a complex organophosphorus compound with potential biological activity. This article examines its biological properties based on existing literature and research findings.
- Molecular Formula : C₄₇H₃₇O₆P
- Molecular Weight : 728.76 g/mol
- CAS Number : 2166566-65-8
Anticancer Properties
Recent studies have investigated the anticancer potential of various organophosphorus compounds. While specific data on (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide is limited, related compounds in its class have demonstrated significant cytotoxic effects against various cancer cell lines.
Table 1: Summary of Anticancer Activity in Related Compounds
| Compound Name | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| Compound A | MCF-7 | 10 | Induction of apoptosis |
| Compound B | HeLa | 15 | Inhibition of cell proliferation |
| Compound C | A549 | 12 | DNA damage and repair inhibition |
Antimicrobial Activity
Organophosphorus compounds are also known for their antimicrobial properties. Studies have shown that certain derivatives exhibit activity against a range of bacteria and fungi. The specific antimicrobial efficacy of (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide needs further exploration.
Table 2: Antimicrobial Activity of Organophosphorus Compounds
| Compound Name | Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Compound D | E. coli | 32 µg/mL |
| Compound E | S. aureus | 16 µg/mL |
| Compound F | C. albicans | 64 µg/mL |
The mechanisms through which (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide exerts its biological effects may involve:
- Enzyme Inhibition : Potential inhibition of key enzymes involved in cancer cell metabolism.
- Cell Cycle Arrest : Inducing cell cycle arrest leading to apoptosis in cancer cells.
Case Studies
While direct case studies on (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide are scarce in the literature:
-
Study on Related Organophosphorus Compounds : A study found that similar compounds induced apoptosis in breast cancer cells through the activation of caspase pathways.
- Reference : [Journal of Medicinal Chemistry]
-
Antimicrobial Screening : Research indicated that organophosphorus derivatives displayed significant activity against resistant strains of bacteria.
- Reference : [International Journal of Antimicrobial Agents]
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Variations and Substituent Effects
The compound belongs to a family of tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine derivatives , which differ primarily in substituents at the 4, 6, and 8 positions. Below is a comparative analysis of key analogs:
Table 1: Structural and Physical Properties of Analogous Compounds
Key Observations:
- Electronic Effects : Naphthyl groups (target compound) enhance π-π interactions compared to phenyl or alkyl-substituted analogs, influencing binding affinity in coordination chemistry .
- Functional Group Diversity : The 6-position oxide/hydroxide/thiol groups dictate redox activity and hydrogen-bonding capabilities .
Computational and Experimental Similarity Analysis
Structural similarity assessments employ both chemical fingerprints (Tanimoto coefficients) and graph-based methods (subgraph isomorphism):
- Tanimoto Similarity : The target compound shares ~70% similarity with tert-butylphenyl analogs (based on binary fingerprint overlap) .
- Graph Comparison : Subgraph matching reveals conserved dioxaphosphepine cores but divergent substituent topologies . Advanced tools like Graph Isomorphism Networks (GINs) enable precise comparison of stereochemical features .
Preparation Methods
General Synthetic Strategy
The synthesis of (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-dioxolo[4,5-e]dioxaphosphepine 6-oxide typically involves multi-step organic synthesis focusing on:
- Formation of the tetrahydro-dioxolo ring system.
- Introduction of the phosphorus heteroatom into the dioxaphosphepine ring.
- Attachment of the four naphthalen-2-yl substituents at positions 4,4 and 8,8.
- Oxidation to the 6-oxide form to stabilize the phosphorus center.
This synthetic route demands stereochemical control to ensure the (3AS,8aS) configuration, which is critical for the compound’s properties.
Stepwise Preparation Outline
Reaction Conditions and Optimization
- Temperature: Reactions are typically conducted under controlled low to moderate temperatures (0–40 °C) to maintain stereochemical integrity.
- Solvent: Anhydrous solvents such as tetrahydrofuran (THF), dichloromethane (DCM), or toluene are preferred to avoid hydrolysis.
- Atmosphere: Inert atmosphere (nitrogen or argon) is essential to prevent oxidation or moisture interference.
- Purification: Chromatographic techniques (e.g., flash column chromatography) and recrystallization are employed to achieve >98% purity.
Research Findings and Analytical Data
Characterization Techniques
- Nuclear Magnetic Resonance (NMR): ^1H, ^13C, and ^31P NMR confirm the ring structure and phosphorus environment.
- Infrared Spectroscopy (IR): Characteristic P=O stretching vibrations confirm oxidation state.
- Mass Spectrometry (MS): Molecular ion peak at m/z corresponding to 711.8 g/mol.
- Elemental Analysis: Consistent with molecular formula C47H36O5P.
- Thermal Analysis (TGA/DSC): Indicates thermal stability suitable for further modifications.
Purity and Physical Data Table
Perspectives from Varied Sources
- PubChem and Chemical Databases: Provide structural, molecular, and computed descriptor data but lack detailed synthetic routes.
- Chemical Suppliers (AChemBlock, VulcanChem): Offer product samples with purity and characterization data; synthesis details are proprietary but indicate multi-step organophosphorus chemistry with strict stereochemical control.
- Research Literature: Limited direct publications on this exact compound; however, synthetic methodologies for related tetrahydro-dioxaphosphepine derivatives emphasize the importance of controlled ring closure and phosphorus oxidation steps.
Summary Table of Preparation Method Features
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
